Cas no 1326808-66-5 (4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-66-5
• MF: C₁₆H₁₈Cl₂N₂O₄
• MW: 373.231122493744
• MDL: MFCD19706279
• CID: 4694496
• Update Time: 2025-06-17

4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706279
• Inchi： 1S/C16H18Cl2N2O4/c1-19-4-2-16(3-5-19)20(13(9-24-16)15(22)23)14(21)10-6-11(17)8-12(18)7-10/h6-8,13H,2-5,9H2,1H3,(H,22,23)
• InChI Key： ORRRIABTFDAPIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(N1C(C(=O)O)COC21CCN(C)CC2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 500
• Topological Polar Surface Area: 70.1

Additional information on 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-66-5) and Its Emerging Applications in Chemical Biology

The compound 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-66-5) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a spirocyclic arrangement of an oxazoline ring with a diazaspiro system, combined with the presence of electron-withdrawing 3,5-Dichlorobenzoyl and a methyl-substituted carboxylic acid moiety, positions it as a versatile scaffold for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the potential of spirocyclic compounds due to their rigid conformation and enhanced binding affinity to biological targets. The spiro[4.5]decane core in this compound contributes to its stability and metabolic resistance, making it an attractive candidate for drug development. Furthermore, the 1-oxa group introduces a polar moiety that can interact favorably with hydrophilic regions of proteins, thereby enhancing solubility and bioavailability.

The 3,5-Dichlorobenzoyl substituent is particularly noteworthy as it imparts lipophilicity while maintaining electronic control over the molecule’s reactivity. This feature has been exploited in various synthetic strategies to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that such chlorinated benzoyl groups can serve as probes for investigating the mechanisms of protease inhibition, where the chlorine atoms facilitate hydrogen bonding and hydrophobic interactions with key residues in the active site.

In the realm of drug discovery, this compound has been explored as a precursor for synthesizing analogs with enhanced pharmacological properties. The methyl-substituted carboxylic acid at the 3-position provides a handle for further derivatization via esterification or amidation, allowing chemists to fine-tune physicochemical properties such as solubility and permeability. Such modifications are critical for optimizing drug-like characteristics and improving oral bioavailability.

Emerging research has also delved into the potential applications of this compound in polymer chemistry and material science. The spirocyclic structure imparts thermal stability and mechanical strength, making it a promising candidate for high-performance polymers used in coatings or adhesives. Additionally, the oxazoline ring can serve as a chiral center, enabling the synthesis of enantiomerically pure materials with tailored optical properties.

The integration of computational chemistry has further accelerated the investigation of this compound’s reactivity and biological activity. Molecular docking studies have revealed its potential as an inhibitor of various kinases and phosphodiesterases, which are implicated in diseases such as cancer and neurodegeneration. The precise orientation of the 3,5-Dichlorobenzoyl group within these enzyme active sites suggests strong binding interactions that could be exploited for therapeutic intervention.

Recent experimental studies have also highlighted the compound’s role in modulating cellular signaling pathways. By interacting with specific transcription factors or receptor complexes, it may influence gene expression patterns relevant to inflammation or metabolic disorders. These findings underscore its significance as a tool compound for dissecting complex biological networks.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations. The efficiency and scalability of these processes are essential for translating laboratory discoveries into industrial applications. Advances in flow chemistry have further enabled continuous production runs, reducing waste and improving cost-effectiveness.

Looking ahead, future research will likely focus on expanding the chemical space surrounding this scaffold by incorporating additional functional groups or exploring different spirocyclic architectures. The growing interest in modular synthetic strategies suggests that derivatives of 4-(3,5-Dichlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid will continue to emerge as valuable assets in both academic research and industrial drug development pipelines.